Butyl 3-aminosulphonyl-5-butylamino-4-phenoxybenzoate
Butyl 3-aminosulphonyl-5-butylamino-4-phenoxybenzoate
Bumetanide Impurity C is an intermediate in the preparation of Bumetanide.
Brand Name:
Vulcanchem
CAS No.:
32643-00-8
VCID:
VC0194464
InChI:
InChI=1S/C21H28N2O5S/c1-3-5-12-23-18-14-16(21(24)27-13-6-4-2)15-19(29(22,25)26)20(18)28-17-10-8-7-9-11-17/h7-11,14-15,23H,3-6,12-13H2,1-2H3,(H2,22,25,26)
SMILES:
CCCCNC1=C(C(=CC(=C1)C(=O)OCCCC)S(=O)(=O)N)OC2=CC=CC=C2
Molecular Formula:
C21H28N2O5S
Molecular Weight:
420.5 g/mol
Butyl 3-aminosulphonyl-5-butylamino-4-phenoxybenzoate
CAS No.: 32643-00-8
Impurities
VCID: VC0194464
Molecular Formula: C21H28N2O5S
Molecular Weight: 420.5 g/mol
Purity: > 95%
| CAS No. | 32643-00-8 |
|---|---|
| Product Name | Butyl 3-aminosulphonyl-5-butylamino-4-phenoxybenzoate |
| Molecular Formula | C21H28N2O5S |
| Molecular Weight | 420.5 g/mol |
| IUPAC Name | butyl 3-(butylamino)-4-phenoxy-5-sulfamoylbenzoate |
| Standard InChI | InChI=1S/C21H28N2O5S/c1-3-5-12-23-18-14-16(21(24)27-13-6-4-2)15-19(29(22,25)26)20(18)28-17-10-8-7-9-11-17/h7-11,14-15,23H,3-6,12-13H2,1-2H3,(H2,22,25,26) |
| Standard InChIKey | FUBXAOXPLXHBPG-UHFFFAOYSA-N |
| SMILES | CCCCNC1=C(C(=CC(=C1)C(=O)OCCCC)S(=O)(=O)N)OC2=CC=CC=C2 |
| Canonical SMILES | CCCCNC1=C(C(=CC(=C1)C(=O)OCCCC)S(=O)(=O)N)OC2=CC=CC=C2 |
| Appearance | White Solid |
| Melting Point | 147-149°C |
| Description | Bumetanide Impurity C is an intermediate in the preparation of Bumetanide. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Bumetanide Butyl Ester; Butyl 3-(butylamino)-4-phenoxy-5-sulfamoylbenzoate; 3-(Aminosulfonyl)-5-(butylamino)-4-phenoxybenzoic Acid Butyl Ester; 3-(Butylamino)-4-phenoxy-5-sulfamoylbenzoic Acid Butyl Ester |
| PubChem Compound | 122917 |
| Last Modified | Nov 11 2021 |
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